Cas no 67245-85-6 (bis(4-Nitrobenzyl)malonate)

• Product Name: bis(4-Nitrobenzyl)malonate
• CAS No: 67245-85-6
• MF: C₁₇H₁₄N₂O₈
• MW: 374.301664829254
• MDL: MFCD00191671
• CID: 965654
• PubChem ID: 87573142
• Update Time: 2025-04-19

bis(4-Nitrobenzyl)malonate Chemical and Physical Properties

Names and Identifiers

• Bis(4-nitrobenzyl) Malonate
• Malonic Acid Bis(p-nitrobenzyl)Ester
• bis[(4-nitrophenyl)methyl] propanedioate
• Malonic Acid Bis(4-nitrobenzyl) Ester
• NSC229411
• RBVOYZBIDZCDBO-UHFFFAOYSA-N
• VZ32461
• di(4-nitrophenyl)methyl propane-1,3-dioate
• M1181
• ST51045903
• A835679
• propanedioic acid bis[(4-nitrophenyl)methyl] ester
• FT-0641111
• Malonic acid bis(4-nitrobenzyl)ester
• bis(4-nitrobenzyl)malonate
• SCHEMBL1555636
• MFCD00191671
• CS-0454760
• DTXSID40310630
• AKOS024390648
• 67245-85-6
• D91459
• NSC-229411
• 1,3-BIS[(4-NITROPHENYL)METHYL] PROPANEDIOATE
• DB-055001
• bis(4-Nitrobenzyl)malonate

• MDL： MFCD00191671
• Inchi： 1S/C17H14N2O8/c20-16(26-10-12-1-5-14(6-2-12)18(22)23)9-17(21)27-11-13-3-7-15(8-4-13)19(24)25/h1-8H,9-11H2
• InChI Key： RBVOYZBIDZCDBO-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 374.07500
• Monoisotopic Mass: 374.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: 。
• Density: 1.422
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 544.2°C at 760 mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.606
• PSA: 144.24000
• LogP: 3.72610
• Solubility: 。
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

bis(4-Nitrobenzyl)malonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters